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Compound of Interest

Compound Name: Mmdppa

Cat. No.: B050172

For Researchers, Scientists, and Drug Development Professionals

Introduction

a-methyl-1,3-benzodioxole-5-propanamide (MMDPPA) is a chemical compound primarily
recognized as a precursor in the synthesis of 3,4-methylenedioxyamphetamine (MDA), a
controlled substance with stimulant and psychedelic effects[1][2][3]. This document provides a
comprehensive overview of the known physicochemical properties of MMDPPA in its solid
powder form, intended for research, forensic, and drug development applications. The
physiological and toxicological properties of MMDPPA itself are not well-characterized[4].

Chemical Identity and Properties

MMDPPA is categorized as an analytical reference standard and an amphetamine-related
compound[1].
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Property

Value

Source

Formal Name

a-methyl-1,3-benzodioxole-5-

propanamide

[1]

MDA 2-amido analog,

Synonyms 1][2
ynony MMDPPA Hiz]

3-(1,3-benzodioxol-5-yl)-2-

IUPAC Name ] [5]
methylpropanamide

CAS Number 858215-05-1 [1]

Molecular Formula C11H13NOs [1]

Molecular Weight 207.2 g/mol [1]

Exact Mass 207.08954328 Da [5]

Elemental Analysis

C: 63.76%, H: 6.32%, N:

6.76%, O: 23.16%

[2]

A crystalline solid, Solid

Appearance [1][2]
powder
Purity =298% [1]
. > 4 years (when stored at
Stability [1]

-20°C)

Solubility

The solubility of MMDPPA has been determined in various solvents.

Solvent Solubility Source
DMF 30 mg/mL [1]
DMSO 25 mg/mL [1]
Ethanol 10 mg/mL [1]
PBS (pH 7.2) 0.2 mg/mL [1]
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Spectroscopic and Analytical Data

MMDPPA has been characterized by various analytical techniques.

Technique Key Findings and Data Source

Molecular ion (M+) at m/z 207.
Key fragments at m/z 192 (M-
CHs)*, 162 (M-HCONH2)*,

GC-MS [6]
135 (3,4-
methylenedioxybenzyl

tropylium ion), 105, and 77.

N-H stretching modes at 3549

cm~1 (anti-symmetric) and

3430 cm~1 (symmetric). Amide
GC-IRD [6]

| C=0 stretch at 1728 cm~

and Amide Il N-H wag at 1589

cm~L.

Indicates the presence of an
IR (ATR) _ [6]
amide group.

1H and 13C NMR spectra
confirm the structure of a-
methyl-3,4-
NMR m.ethylened|oxyphenylprop|ona 61171
mide. The 13C spectrum shows
a characteristic carbonyl peak

from the amide group at 178
ppm.

Experimental Protocols
Synthesis of MDA from MMDPPA (Hofmann
Rearrangement)

MMDPPA serves as a direct precursor in the synthesis of MDA via the Hofmann
Rearrangement[3][6].
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Materials:

e MMDPPA (recrystallized from aqueous ethanol)[6]

e Sodium hypochlorite solution (e.g., bleach, nominally 5.25%)[6]
o Potassium hydroxide solution[6]

Procedure:

e A portion of MMDPPA powder is added to an excess of sodium hypochlorite solution at
0°C[6].

e The mixture is allowed to warm to room temperature[6].
e The temperature of the mixture is slowly increased to 50°C[6].
e An aqueous solution of potassium hydroxide is slowly added.

o After the amide has completely dissolved, the reaction temperature is raised to between
75°C and 80°C and held for 30 minutes|[6].

Note: The use of excess hypochlorite can lead to the formation of 2-chloro-4,5-
methylenedioxyamphetamine as an unexpected byproduct[3][6].
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Synthesis of MDA from MMDPPA via Hofmann Rearrangement

MMDPPA
(a-methyl-1,3-benzodioxole-5-propanamide)

1. NaOCI (excess)
2. KOH, H20

Hofmann N
Rearrangement N

2-Chloro-4,5-MDA
(with excess NaOCI)

MDA
(3,4-methylenedioxyamphetamine)

Click to download full resolution via product page
Synthesis of MDA from MMDPPA.

Analytical Workflow for MMDPPA Identification

The identification of MMDPPA from an unknown sample typically involves a multi-step

analytical approach.
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Workflow

for identifying MMDPPA.

Mechanism of Action and Biological Activity
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MMDPPA is primarily known as a synthetic precursor to MDA[1][2]. There is no readily
available information on the specific signaling pathways or biological activities of MMDPPA
itself. The pharmacological effects of its product, MDA, are well-documented and involve
interaction with serotonin, dopamine, and norepinephrine transporters, leading to their
release[8][9]. MDA acts as a serotonin-norepinephrine-dopamine releasing agent (SNDRA) and
also shows agonist activity at serotonin 5-HT2 receptors[9].

Storage and Stability

MMDPPA should be stored at -20°C for long-term stability, where it is stable for at least four
years[1]. For short-term storage (days to weeks), it can be kept at 0-4°C in a dry, dark place[2].
The compound is shipped at ambient temperature as a non-hazardous chemical and is stable
for several weeks during ordinary shipping[2].

Conclusion

This technical guide summarizes the currently available physicochemical data for MMDPPA
solid powder. While key identifiers, solubility, and analytical data are established, further
research would be beneficial to determine other fundamental properties such as its melting
point, pKa, and detailed crystal structure. The primary significance of MMDPPA lies in its role
as a precursor in the synthesis of MDA, a compound of interest in forensic and
neuropharmacological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. medkoo.com [medkoo.com]

3. An unusual clandestine laboratory synthesis of 3,4-methylenedioxyamphetamine (MDA) -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. glpbio.com [glpbio.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b050172?utm_src=pdf-body
https://www.caymanchem.com/product/31580/mmdppa
https://www.medkoo.com/products/47325
https://www.benchchem.com/product/b050172?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC81503/
https://en.wikipedia.org/wiki/3,4-Methylenedioxyamphetamine
https://en.wikipedia.org/wiki/3,4-Methylenedioxyamphetamine
https://www.benchchem.com/product/b050172?utm_src=pdf-body
https://www.caymanchem.com/product/31580/mmdppa
https://www.medkoo.com/products/47325
https://www.medkoo.com/products/47325
https://www.benchchem.com/product/b050172?utm_src=pdf-body
https://www.benchchem.com/product/b050172?utm_src=pdf-body
https://www.benchchem.com/product/b050172?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/31580/mmdppa
https://www.medkoo.com/products/47325
https://pubmed.ncbi.nlm.nih.gov/23116634/
https://pubmed.ncbi.nlm.nih.gov/23116634/
https://www.glpbio.com/mda-2-amido-analog.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5. Mmdppa | C11H13NO3 | CID 21125447 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 6. researchgate.net [researchgate.net]
e 7. studylib.net [studylib.net]

e 8. The pharmacology and toxicology of “ecstasy” (MDMA) and related drugs - PMC
[pmc.ncbi.nlm.nih.gov]

e 9. 3,4-Methylenedioxyamphetamine - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Physicochemical Properties of MMDPPA Solid Powder:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050172#physicochemical-properties-of-mmdppa-
solid-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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